N-(2-(4-cyclopropyl-3-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-phenylacetamide

• IUPAC Name: N-[2-[4-cyclopropyl-3-(4-fluorophenyl)-5-oxo-1,2,4-triazol-1-yl]ethyl]-2-phenylacetamide
• InChI: InChI=1S/C21H21FN4O2/c22-17-8-6-16(7-9-17)20-24-25(21(28)26(20)18-10-11-18)13-12-23-19(27)14-15-4-2-1-3-5-15/h1-9,18H,10-14H2,(H,23,27)
• InChI Key: KHYFFQVYAXIGKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)CC3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C21H21FN4O2
• Molecular Weight: 380.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a cyclopropyl group, a fluorophenyl group, a dihydrotriazole ring, and a phenylacetamide group.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a 1,2,4-triazole ring, which is a type of heterocyclic aromatic ring containing two nitrogen atoms and three carbon atoms. Attached to this ring is a cyclopropyl group (a three-carbon ring), a 4-fluorophenyl group (a six-carbon ring with a fluorine atom), and a 2-phenylacetamide group (an acetamide group with a phenyl ring attached).

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. For instance, the amide group might undergo hydrolysis, and the triazole ring might participate in click reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the polar amide group and the aromatic rings would likely make it relatively non-volatile and could affect its solubility.

Future Directions

The study of this compound could be a valuable addition to the field of medicinal chemistry, given the known biological activities of related compounds. Future research could explore its synthesis, properties, and potential biological activities.